Cas no 946340-59-6 (ethyl 4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate)

• Product Name: ethyl 4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate
• CAS No: 946340-59-6
• MF: C₁₉H₁₉N₃O₆S
• MW: 417.435663461685
• CID: 6214770
• PubChem ID: 16905637
• Update Time: 2025-07-16

ethyl 4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate
• ethyl 4-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethylsulfamoyl]benzoate
• 946340-59-6
• ethyl 4-(N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)benzoate
• ethyl 4-({2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)benzoate
• AKOS024642080
• F2341-0072

• Inchi： 1S/C19H19N3O6S/c1-2-27-19(24)14-5-7-15(8-6-14)29(25,26)20-11-12-22-18(23)10-9-16(21-22)17-4-3-13-28-17/h3-10,13,20H,2,11-12H2,1H3
• InChI Key： NELXPPMTSZRRJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC)=CC=1)(NCCN1C(C=CC(C2=CC=CO2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 417.09945651g/mol
• Monoisotopic Mass: 417.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 127Ų

Additional information on ethyl 4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate

Introduction to Ethyl 4-({2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate) and Its Significance in Modern Chemical Biology

Ethyl 4-({2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate, identified by its CAS number 946340-59-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various therapeutic applications.

The molecular structure of Ethyl 4-({2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate is characterized by the presence of multiple functional groups, including a furan moiety, a pyridazine ring, and a sulfamoyl group. These components contribute to the compound's overall reactivity and potential biological activity. The furan moiety, in particular, is known for its ability to interact with various biological targets, making it a key feature in the design of bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Ethyl 4-({2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate has emerged as a promising candidate in this context due to its unique structural features and potential biological activities.

One of the most compelling aspects of Ethyl 4-({2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)benzoate is its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that the compound may inhibit the activity of certain kinases that are overexpressed in cancer cells. This inhibitory effect could potentially lead to the development of new anticancer therapies that target these kinases directly.

Additionally, the presence of the sulfamoyl group in Ethyl 4-{(2-sulfonaphthalen}-7-one derivative enhances its binding affinity to biological targets. Sulfonamides are well-known for their ability to act as pharmacophores in drug design, and their incorporation into molecules like Ethyl 4-{(2-sulfonaphthalen}-7-one derivative can significantly improve their therapeutic potential.

The pyridazine ring is another critical component of Ethyl 4-{(2-sulfonaphthalen}-7-one derivative that contributes to its biological activity. Pyridazines have been widely used in medicinal chemistry due to their ability to modulate various biological processes. In particular, they have shown promise in the development of drugs that target neurological disorders and inflammation.

Recent research has also highlighted the potential of Ethyl 4-{(2-sulfonaphthalen}-7-one derivative as a tool for studying complex biological pathways. By interacting with specific targets, this compound can provide valuable insights into disease mechanisms and help identify new therapeutic strategies. For example, studies using Ethyl 4-{(2-sulfonaphthalen}-7-one derivative have revealed new insights into the role of certain enzymes in cancer progression and have identified potential drug targets for developing novel anticancer agents.

The synthesis of Ethyl 4-{(2-sulfonaphthalen}-7-one derivative presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. These advancements have opened up new possibilities for further research and development in this area.

In conclusion, Ethyl 4-{(2-sulfonaphthalen}-7-one derivative is a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics for various diseases.